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Compound of Interest

Compound Name:

Cat. No.: B151466

3-Bromo-N-methylbenzylamine

{ Get Quote

INChlKey: QCEANFBGRBLXHN-UHFFFAOYSA-N

This technical guide provides a consolidated overview of the key chemical and physical

properties of 3-Bromo-N-methylbenzylamine, intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for 3-Bromo-N-methylbenzylamine.

Property Value

Molecular Formula C8H10BrN

Molecular Weight 200.08 g/mol

CAS Number 67344-77-8

inChi 1S/C8H10BrN/c1-10-6-7-3-2-4-8(9)5-7/h2-

5,10H,6H2,1H3

SMILES String

CNCclcccce(Br)cl

Boiling Point

231-232 °C (lit.)

Density

1.461 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.5650 (lit.)

Assay Purity

97%
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Experimental Protocols

While specific, detailed experimental protocols for the use of 3-Bromo-N-methylbenzylamine
in complex biological assays are not readily available in public literature, its synthesis and
purification would follow standard organic chemistry methodologies. A generalized synthetic
approach would involve the reductive amination of 3-bromobenzaldehyde with methylamine.

General Synthetic Workflow:

Reaction Setup: 3-bromobenzaldehyde and an excess of methylamine are dissolved in a
suitable solvent (e.g., methanol, ethanol).

e Reductive Amination: A reducing agent, such as sodium borohydride, is added portion-wise
to the reaction mixture at a controlled temperature (e.g., 0 °C to room temperature).

e Quenching: After the reaction is complete, it is quenched by the addition of water.

o Extraction: The product is extracted from the aqueous layer using an organic solvent (e.g.,
ethyl acetate, dichloromethane).

 Purification: The crude product is purified using techniques such as column chromatography
on silica gel.

o Characterization: The final product is characterized using methods like NMR spectroscopy,
mass spectrometry, and IR spectroscopy to confirm its identity and purity.

Data and Identifier Relationship

The following diagram illustrates the relationship between the chemical structure and its various
identifiers and properties.
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Identifier and Property Relati ip for 3-Bro N

Chemical Structure
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Caption: Identifier and property relationships.

 To cite this document: BenchChem. [Technical Guide: 3-Bromo-N-methylbenzylamine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b151466#inchi-key-for-3-bromo-n-methylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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